Cas no 500293-67-4 (Benzonitrile,4-[[4-[[2-bromo-4-(hydroxymethyl)phenyl]amino]-2-pyrimidinyl]amino]-)

• Product Name: Benzonitrile,4-[[4-[[2-bromo-4-(hydroxymethyl)phenyl]amino]-2-pyrimidinyl]amino]-
• CAS No: 500293-67-4
• MF: C₁₈H₁₄BrN₅O
• MW: 396.240662097931
• CID: 1544881
• Update Time: 2024-08-23

Benzonitrile,4-[[4-[[2-bromo-4-(hydroxymethyl)phenyl]amino]-2-pyrimidinyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[[4-[[2-bromo-4-(hydroxymethyl)phenyl]amino]-2-pyrimidinyl]amino]-
• Benzonitrile, 4-[[4-[[2-bromo-4-(hydroxymethyl)phenyl]amino]-2-pyrimidinyl]amino]-

• Inchi： 1S/C18H14BrN5O/c19-15-9-13(11-25)3-6-16(15)23-17-7-8-21-18(24-17)22-14-4-1-12(10-20)2-5-14/h1-9,25H,11H2,(H2,21,22,23,24)
• InChI Key： JNKAIZAKWNQMBG-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(NC2=NC=CC(NC3=CC=C(CO)C=C3Br)=N2)C=C1

Computed Properties

• Exact Mass: 395.03832

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 629.7±65.0 °C(Predicted)
• PSA: 93.86
• pka: 14.09±0.10(Predicted)